4-Thioxylobiose

• CAS No.: 82040-51-5
• Molecular Formula: C10H18O8S
• Molecular Weight: 298.31 g/mol
• IUPAC Name: (2R,3R,4R)-2,3,5-trihydroxy-4-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]sulfanylpentanal
• InChI: InChI=1S/C10H18O8S/c11-1-4(13)7(15)6(2-12)19-10-9(17)8(16)5(14)3-18-10/h1,4-10,12-17H,2-3H2/t4-,5+,6+,7+,8-,9+,10-/m0/s1
• InChI Key: NEGASMZGSNDEKT-RSZZQXBVSA-N
• SMILES: C1C(C(C(C(O1)SC(CO)C(C(C=O)O)O)O)O)O
• Isomeric SMILES: C1[C@H]([C@@H]([C@H]([C@@H](O1)S[C@H](CO)[C@@H]([C@H](C=O)O)O)O)O)O
• Synonyms: 4-thioxylobiose

Description

4-Thioxylobiose is a synthetic thio-glycoside analog of xylobiose, where the oxygen atom in the β-1,4-glycosidic bond is replaced by sulfur. This modification confers unique biochemical properties, including enhanced resistance to enzymatic hydrolysis and altered binding affinities to glycoside hydrolases (GHs). It has been widely employed as a mechanistic probe in structural studies of β-xylosidases, particularly those from fungal sources .

The compound is synthesized chemically, as described by Rho et al. (1982), and has been utilized in X-ray crystallography to elucidate enzyme-ligand interactions. For example, in studies involving the GH3 β-xylosidase TrXyl3A from Trichoderma reesei, 4-thioxylobiose was soaked into enzyme crystals to resolve its binding mode at 2.1 Å resolution . This structural work revealed critical interactions between the sulfur atom and the enzyme’s active site, providing insights into substrate recognition and catalysis.

Comparison with Similar Compounds

Structural and Functional Differences

• Xylobiose vs. 4-Thioxylobiose : Xylobiose, the natural substrate of β-xylosidases, is rapidly hydrolyzed due to its oxygen-containing glycosidic bond. In contrast, 4-thioxylobiose’s sulfur substitution stabilizes the bond against cleavage, making it ideal for trapping enzyme-ligand complexes in crystallography . Structural data show that the sulfur atom forms a longer bond (1.8 Å vs. 1.4 Å for O) with the catalytic nucleophile, altering electron density maps and hydrogen-bonding networks .
• 4-Thiocellobiose : While similar in design (sulfur substitution in β-1,4 bonds), this compound targets cellulases. Comparative studies suggest that thio-substituted disaccharides universally enhance stability but exhibit enzyme-specific binding affinities due to active-site architecture .
• Aromatic Xylosides (e.g., 4-NPX) : These synthetic substrates are hydrolyzed by GHs but lack the ability to probe subsite interactions beyond the -1/+1 positions. 4-Thioxylobiose provides more detailed insights into multi-subsite binding .

Structural Insights from Crystallography

Soaking TrXyl3A crystals with 4-thioxylobiose enabled high-resolution (2.1 Å) structural determination. Key observations include:

• The sulfur atom interacts with the catalytic glutamate (Glu491 in TrXyl3A), confirming its role in transition-state stabilization .
• Electron density maps revealed precise positioning of xylose residues in subsites -1 and +1, contrasting with the flexible binding of xylobiose .
• The compound’s stability under cryogenic conditions (using PEG/glycerol cryoprotectants) facilitated robust data collection at MAXII-lab beamlines .

Functional Implications

4-Thioxylobiose’s resistance to hydrolysis makes it a potent competitive inhibitor of β-xylosidases. Kinetic studies using analogous compounds (e.g., 4-thiocellobiose) suggest that sulfur substitution reduces $ k_{cat} $ by >100-fold compared to natural substrates, highlighting its utility in mechanistic studies .